9h-Pyrrolo[2,3-b:4,5-c']dipyridine

• IUPAC Name: 4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C10H7N3/c1-2-7-8-6-11-5-3-9(8)13-10(7)12-4-1/h1-6H,(H,12,13)
• InChI Key: DNALPMZQPFKJRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC3=C2C=NC=C3)N=C1
• Molecular Formula: C10H7N3
• DSSTOX Substance ID: DTXSID401297733
• Molecular Weight: 169.18 g/mol
• CAS RN: 26422-85-5

Description

9h-Pyrrolo[2,3-b:4,5-c’]dipyridine is a chemical compound that has been used in various applications. For instance, it has been used for the diagnosis of progressive supranuclear palsy. It is also found in some ATP-competitive, selective, and orally bioavailable ChK1 inhibitors.

Molecular Structure Analysis

The molecular structure of 9h-Pyrrolo[2,3-b:4,5-c’]dipyridine is complex, with a fused ring system containing both pyrrole and pyridine rings. The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC.

Physical And Chemical Properties Analysis

The physical and chemical properties of 9h-Pyrrolo[2,3-b:4,5-c’]dipyridine can vary depending on its specific form. For example, the methyl derivative has a molecular weight of 227.22, and it is a light-red to brown solid at room temperature. More detailed properties can be determined using various analytical techniques.

Scientific Research Applications

Electrophosphorescent Devices

A novel bipolar host material incorporating 9h-Pyrrolo[2,3-b:4,5-c']dipyridine was developed for electrophosphorescent devices. These materials, designed with donor-acceptor structures, exhibited exceptional thermal stability and efficiency in blue devices. Notably, one such material demonstrated outstanding performance in terms of efficiency and reduced efficiency roll-off, highlighting the potential of 9h-Pyrrolo[2,3-b:4,5-c']dipyridine in advanced electroluminescent technologies (Lv et al., 2017).

Synthesis of Diverse Heterocycles

A tandem C-2 functionalization-intramolecular azide-alkyne 1,3-dipolar cycloaddition reaction involving 9h-Pyrrolo[2,3-b:4,5-c']dipyridine led to a variety of heterocycles. These compounds are potential candidates for novel biologically active molecules or drug leads, illustrating the chemical versatility and potential applications of this compound in medicinal chemistry (Hussain et al., 2014).

c-Met Inhibitors

Derivatives of 1H-pyrrolo[2,3-b]pyridine, related to 9h-Pyrrolo[2,3-b:4,5-c']dipyridine, were synthesized and evaluated as inhibitors of c-Met and ALK. These compounds showed significant potential in inhibiting these kinases, suggesting their applicability in targeted cancer therapies (Liu et al., 2016).

Novel Synthetic Routes

The Piloty-Robinson reaction was used for synthesizing aromatic 3,6-diazacarbazole derivatives from 9h-Pyrrolo[2,3-b:4,5-c']dipyridine. This novel method represents a significant advance in the synthesis of complex heterocycles, broadening the scope of synthetic chemistry (Alekseyev et al., 2011).

Mechanism of Action

9h-Pyrrolo[2,3-b:4,5-c’]dipyridine has been used in the development of diagnostic tools for progressive supranuclear palsy. It is also part of the structure of some ChK1 inhibitors, which are being researched for their potential use in cancer treatment.

Future Directions

9h-Pyrrolo[2,3-b:4,5-c’]dipyridine is being investigated for its potential use in medical applications, such as the diagnosis of progressive supranuclear palsy and corticobasal degeneration. It is also part of the structure of some ChK1 inhibitors, which are being researched for their potential use in cancer treatment.